Cas no 2229145-17-7 (tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate)

Tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate is a specialized carbamate-protected intermediate used in organic synthesis, particularly in peptide and heterocyclic chemistry. Its structure features a thiazole ring with a dimethylaminomethyl substituent, enhancing reactivity and versatility in nucleophilic and electrophilic transformations. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for stepwise synthesis. This compound is particularly useful in medicinal chemistry for constructing complex molecular scaffolds. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for researchers developing pharmaceuticals or bioactive molecules.
tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate structure
2229145-17-7 structure
Product Name:tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
CAS No:2229145-17-7
MF:C14H23N3O3S
MW:313.415722131729
CID:5910049
PubChem ID:165622772
Update Time:2025-06-26

tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
    • 2229145-17-7
    • tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
    • EN300-1901547
    • Inchi: 1S/C14H23N3O3S/c1-13(2,3)20-12(19)16-14(4,9-18)11-15-7-10(21-11)8-17(5)6/h7,9H,8H2,1-6H3,(H,16,19)
    • InChI Key: AHBLTEWJQQDCGN-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C(C=O)(C)NC(=O)OC(C)(C)C)CN(C)C

Computed Properties

  • Exact Mass: 313.14601278g/mol
  • Monoisotopic Mass: 313.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 99.8Ų

tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1901547-0.05g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
0.05g
$1836.0 2023-09-18
Enamine
EN300-1901547-0.1g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
0.1g
$1923.0 2023-09-18
Enamine
EN300-1901547-0.25g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
0.25g
$2011.0 2023-09-18
Enamine
EN300-1901547-0.5g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
0.5g
$2098.0 2023-09-18
Enamine
EN300-1901547-1.0g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
1g
$2186.0 2023-06-03
Enamine
EN300-1901547-2.5g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
2.5g
$4286.0 2023-09-18
Enamine
EN300-1901547-5.0g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
5g
$6339.0 2023-06-03
Enamine
EN300-1901547-10.0g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
10g
$9400.0 2023-06-03
Enamine
EN300-1901547-1g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
1g
$2186.0 2023-09-18
Enamine
EN300-1901547-5g
tert-butyl N-(2-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate
2229145-17-7
5g
$6339.0 2023-09-18

Additional information on tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate

tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate (CAS No. 2229145-17-7): A Comprehensive Overview

tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate (CAS No. 2229145-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential clinical applications of this compound.

The chemical structure of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate is notable for its incorporation of a thiazole ring and a tert-butyl carbamate group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules. The tert-butyl carbamate group, on the other hand, is known for its ability to modulate the stability and reactivity of the molecule, making it an attractive candidate for drug development.

The synthesis of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has been reported in several studies. One common approach involves the reaction of 5-(dimethylamino)methylthiazole with an appropriate amine and tert-butyl isocyanate. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable methods, which are crucial for large-scale production in pharmaceutical settings.

In terms of biological properties, tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacological profile of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate has been extensively studied in both in vitro and in vivo models. In cell-based assays, it has shown selective cytotoxicity towards cancer cells while sparing normal cells. Animal studies have further confirmed its efficacy and safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore the potential of this compound as a lead candidate for further drug development.

The clinical applications of tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-yl)carbamate are currently being explored through preclinical and early-stage clinical trials. Ongoing research aims to evaluate its efficacy and safety in treating various diseases, including cancer and inflammatory disorders. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects and a favorable safety profile.

In conclusion, tert-butyl N-(2-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-1-oxopropan-2-y l)carbamate (CAS No. 2229145-17-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its potential biological activities and favorable pharmacological profile, makes it an attractive target for further development. As research continues to advance, this compound may pave the way for new therapeutic options for various diseases.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.